Cas no 52413-67-9 (8-Chloro-2-methylquinoline-4-carboxylic acid)

• Product Name: 8-Chloro-2-methylquinoline-4-carboxylic acid
• CAS No: 52413-67-9
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 1076657
• PubChem ID: 4687097
• Update Time: 2025-05-21

8-Chloro-2-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-2-methylquinoline-4-carboxylic acid
• 8-Chloro-2-methyl-quinoline-4-carboxylic acid
• 8-chloro-2-methylquinoline-4-carboxylic acid(SALTDATA: FREE)
• AC1NFP5Z
• CTK6B4297
• F3223-0016
• MolPort-000-637-950
• SBB014665
• STK666785
• 52413-67-9
• DTXSID60405577
• MFCD00487565
• 8-chloro-2-methylquinoline-4-carboxylicacid
• CCA41367
• AKOS000302696
• VU0515791-1
• 8-Chloro-2-methyl-4-quinolinecarboxylic acid
• SB68704
• Z223648262
• CS-0312834

• MDL： MFCD00487565
• Inchi： 1S/C11H8ClNO2/c1-6-5-8(11(14)15)7-3-2-4-9(12)10(7)13-6/h2-5H,1H3,(H,14,15)
• InChI Key： SGCIPJVQANAPAZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C(C(=O)O)C=C(C)N=C21

Computed Properties

• Exact Mass: 221.0243562g/mol
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

8-Chloro-2-methylquinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-Chloro-2-methylquinoline-4-carboxylic acid

8-Chloro-2-methylquinoline-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 52413-67-9, commonly referred to as 8-Chloro-2-methylquinoline-4-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug discovery. The structure of 8-Chloro-2-methylquinoline-4-carboxylic acid consists of a quinoline ring system with a chlorine substituent at position 8, a methyl group at position 2, and a carboxylic acid group at position 4. These substituents play a crucial role in determining the compound's chemical properties, reactivity, and biological functions.

Recent studies have highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. For instance, research has shown that 8-Chloro-2-methylquinoline-4-carboxylic acid exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic inflammatory diseases. Additionally, this compound has demonstrated significant cytotoxic activity against various cancer cell lines, suggesting its potential as an anticancer agent. The presence of the chlorine atom at position 8 enhances the molecule's lipophilicity, which is critical for its ability to cross cellular membranes and interact with target proteins.

The synthesis of 8-Chloro-2-methylquinoline-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the quinoline skeleton. This is followed by selective substitution reactions to introduce the chlorine and methyl groups at their respective positions. The carboxylic acid group is introduced through oxidation or direct synthesis methods, ensuring the stability and functionality of the final product. The synthesis pathway has been optimized in recent years to improve yield and purity, making this compound more accessible for research and development purposes.

In terms of applications, 8-Chloro-2-methylquinoline-4-carboxylic acid has been extensively studied for its role in drug design and development. Its unique structure allows for further functionalization, enabling researchers to explore its potential as a scaffold for novel pharmaceuticals. For example, studies have shown that modifying the carboxylic acid group can significantly alter the compound's bioavailability and pharmacokinetic properties, opening new avenues for therapeutic intervention.

Moreover, 8-Chloro-2-methylquinoline-4-carboxylic acid has shown promise in the field of materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and sensing technologies, underscoring the versatility of this compound beyond traditional pharmaceutical uses.

From an environmental perspective, understanding the fate and transport of 8-Chloro-2-methylquinoline-4-carboxylic acid in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradability and toxicity to aquatic organisms. These studies are essential for ensuring that any industrial or commercial applications of this compound are environmentally sustainable.

In conclusion, 8-Chloro-2-methylquinoline-4-carboxylic acid (CAS No. 52413-67-9) is a versatile and intriguing molecule with a wide range of potential applications in medicine, materials science, and environmental chemistry. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is poised to play an even more significant role in addressing some of today's most pressing scientific challenges.